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Compound of Interest

Compound Name: AMG-548 (hydrochloride)

Cat. No.: B15073895 Get Quote

Application Notes and Protocols for AMG-548
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, chemical properties, and

biological activity of AMG-548 hydrochloride. The included protocols offer standardized

procedures for its dissolution and handling in a laboratory setting.

Chemical and Physical Properties
AMG-548 hydrochloride is a potent and selective inhibitor of the p38α mitogen-activated protein

kinase (MAPK).[1][2] It also demonstrates inhibitory activity against p38β and Casein Kinase 1

(CK1) isoforms δ and ε.[2][3] Its chemical and physical properties are summarized in the table

below.

Property Value Reference

Molecular Formula C₂₉H₂₈ClN₅O [1][4]

Molecular Weight 498.02 g/mol [1][4]

Appearance Solid [1][4]

Purity ≥98% [4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15073895?utm_src=pdf-interest
https://cymitquimica.com/products/TM-T63371/amg-548-hydrochloride/
https://www.medchemexpress.com/amg-548-hydrochloride.html
https://www.medchemexpress.com/amg-548-hydrochloride.html
https://www.medchemexpress.com/amg-548.html
https://cymitquimica.com/products/TM-T63371/amg-548-hydrochloride/
https://cymitquimica.com/products/TM-T10298/amg-548-hydrochloride-864249-60-5-free-base/
https://cymitquimica.com/products/TM-T63371/amg-548-hydrochloride/
https://cymitquimica.com/products/TM-T10298/amg-548-hydrochloride-864249-60-5-free-base/
https://cymitquimica.com/products/TM-T63371/amg-548-hydrochloride/
https://cymitquimica.com/products/TM-T10298/amg-548-hydrochloride-864249-60-5-free-base/
https://cymitquimica.com/products/TM-T10298/amg-548-hydrochloride-864249-60-5-free-base/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
The solubility of AMG-548 and its hydrochloride salt in various common laboratory solvents is

presented below. It is important to note that the use of newly opened, anhydrous DMSO is

recommended, as the solvent is hygroscopic and absorbed water can impact solubility.[3] For

certain applications, sonication may be necessary to achieve complete dissolution.[3]

Solvent Concentration Reference

DMSO 100 mg/mL (216.66 mM) [3]

100 mM

30 mg/mL (for free base) [5]

Ethanol 100 mM

30 mg/mL (for free base) [5]

DMF 30 mg/mL (for free base) [5]

Ethanol:PBS (pH 7.2) (1:4) 0.20 mg/mL (for free base) [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AMG-548 hydrochloride in

DMSO.

Materials:

AMG-548 hydrochloride

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)
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Sterile microcentrifuge tubes

Procedure:

Aliquoting: Allow the vial of AMG-548 hydrochloride to equilibrate to room temperature before

opening to prevent condensation. Weigh the desired amount of the compound in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a final

concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of

DMSO to 4.98 mg of AMG-548 hydrochloride.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, sonicate the solution for 5-10 minutes.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[3][6]
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Workflow for Preparing AMG-548 Hydrochloride Stock Solution
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Caption: Workflow for Preparing a Stock Solution.
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Biological Activity and Signaling Pathways
AMG-548 is a potent inhibitor of p38α MAPK, a key enzyme in a signaling cascade that

regulates cellular responses to inflammatory cytokines and stress.[2] The inhibition of p38α by

AMG-548 leads to the downstream suppression of inflammatory mediators like TNFα.[1][2][3]

Additionally, AMG-548 has been shown to inhibit the Wnt signaling pathway through its off-

target effects on Casein Kinase 1 (CK1) isoforms δ and ε.[2][3]

AMG-548 Hydrochloride Mechanism of Action
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Caption: AMG-548 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.medchemexpress.com/amg-548-hydrochloride.html
https://cymitquimica.com/products/TM-T63371/amg-548-hydrochloride/
https://www.medchemexpress.com/amg-548-hydrochloride.html
https://www.medchemexpress.com/amg-548.html
https://www.medchemexpress.com/amg-548-hydrochloride.html
https://www.medchemexpress.com/amg-548.html
https://www.benchchem.com/product/b15073895?utm_src=pdf-body-img
https://www.benchchem.com/product/b15073895?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TM-T63371/amg-548-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. cymitquimica.com [cymitquimica.com]

5. caymanchem.com [caymanchem.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [AMG-548 hydrochloride solubility in DMSO and other
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073895#amg-548-hydrochloride-solubility-in-
dmso-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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